N-(4-chloro-2-methylphenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]pteridin-4-amine

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]pteridin-4-amine
• InChI: InChI=1S/C23H21ClFN7/c1-15-14-16(24)2-7-19(15)28-22-20-21(27-9-8-26-20)29-23(30-22)32-12-10-31(11-13-32)18-5-3-17(25)4-6-18/h2-9,14H,10-13H2,1H3,(H,27,28,29,30)
• InChI Key: KHMRMAKMQBQQJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC2=NC(=NC3=NC=CN=C32)N4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C23H21ClFN7
• Molecular Weight: 449.9 g/mol

Description

N-(4-chloro-2-methylphenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]pteridin-4-amine is a chemical compound synthesized in the laboratory for scientific research purposes. This compound belongs to the class of piperazine derivatives and has potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of compounds structurally related to N-(4-chloro-2-methylphenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]pteridin-4-amine often involves complex chemical reactions aimed at incorporating specific functional groups that confer desired pharmacological properties. For instance, the synthesis and characterization of piperazine derivatives with potential central nervous system (CNS) activity have been reported, highlighting the importance of the piperazine moiety in contributing to neuroleptic-like activities (Hino et al., 1988). Similarly, the structural analysis of such compounds, including their crystalline forms and conformational preferences, plays a crucial role in understanding their interaction with biological targets (Betz et al., 2011).

Biological Activities and Pharmacological Potential

The biological activities of compounds containing the piperazine moiety, akin to N-(4-chloro-2-methylphenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]pteridin-4-amine, have been a subject of interest due to their diverse pharmacological effects. For example, studies have demonstrated the antimicrobial properties of triazole derivatives, indicating their potential in treating bacterial and fungal infections (Bektaş et al., 2007). Moreover, the investigation into compounds with neuroleptic-like activities suggests their utility in managing conditions associated with dopamine dysregulation, such as schizophrenia and other psychotic disorders (Hino et al., 1988).

Potential Therapeutic Applications

The exploration of the therapeutic potential of structurally related compounds has led to the identification of several promising candidates for drug development. Notably, the synthesis and evaluation of butyrophenones and related compounds for their affinity towards dopamine and serotonin receptors have revealed their potential as antipsychotic agents with minimized risk of inducing extrapyramidal side effects (Raviña et al., 2000). Additionally, the development of dihydropyrimidinone derivatives containing the piperazine/morpholine moiety has highlighted the versatility of this scaffold in synthesizing compounds with varied biological activities, including potential anticancer properties (Bhat et al., 2018).